N-(4-butylphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide
• InChI: InChI=1S/C18H24N2O3S/c1-4-5-6-14-7-9-15(10-8-14)19-16(21)11-20-17(22)12(2)24-13(3)18(20)23/h7-10,12-13H,4-6,11H2,1-3H3,(H,19,21)
• InChI Key: RQYOVYWGFHPCEK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CN2C(=O)C(SC(C2=O)C)C
• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol
• CAS No.: 868215-44-5

Description

N-(4-butylphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the thiomorpholine class of compounds and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-(4-butylphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to modulate the activity of various neurotransmitters and receptors in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It has also been shown to reduce pain and fever in animal models. Additionally, it has been shown to modulate the activity of various neurotransmitters and receptors in the central nervous system, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-butylphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide is its potential therapeutic applications. It has been shown to exhibit a range of biochemical and physiological effects, which may make it a useful tool in the development of new drugs. However, one of the main limitations of this compound is its limited solubility in water, which may make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of N-(4-butylphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide. One potential direction is the further investigation of its potential therapeutic applications, particularly in the treatment of cancer, diabetes, and neurological disorders. Additionally, further studies are needed to elucidate its exact mechanism of action and to identify any potential side effects or toxicity. Finally, the development of new synthetic methods for this compound may facilitate its use in a wider range of experimental settings.

Synthesis Methods

The synthesis of N-(4-butylphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide involves the reaction of 4-butylaniline with 2,6-dimethyl-3,5-dioxothiomorpholine-4-acetic acid in the presence of a suitable catalyst. The reaction proceeds via an amidation reaction and yields the desired compound in good yield and purity.

Scientific Research Applications

N-(4-butylphenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects. It has also been investigated for its potential use in the treatment of cancer, diabetes, and neurological disorders.